Cas no 2106485-84-9 (1-2-(2-methoxy-4-methylphenyl)ethylpiperazine)
1-2-(2-methoxy-4-methylphenyl)ethylpiperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-2-(2-methoxy-4-methylphenyl)ethylpiperazine
- 1-[2-(2-methoxy-4-methylphenyl)ethyl]piperazine
- 2106485-84-9
- EN300-1739484
-
- Inchi: 1S/C14H22N2O/c1-12-3-4-13(14(11-12)17-2)5-8-16-9-6-15-7-10-16/h3-4,11,15H,5-10H2,1-2H3
- InChI Key: UATAVPOUBOVAEC-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C)C=CC=1CCN1CCNCC1
Computed Properties
- Exact Mass: 234.173213330g/mol
- Monoisotopic Mass: 234.173213330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 24.5Ų
1-2-(2-methoxy-4-methylphenyl)ethylpiperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1739484-0.05g |
1-[2-(2-methoxy-4-methylphenyl)ethyl]piperazine |
2106485-84-9 | 0.05g |
$792.0 | 2023-09-20 | ||
| Enamine | EN300-1739484-0.1g |
1-[2-(2-methoxy-4-methylphenyl)ethyl]piperazine |
2106485-84-9 | 0.1g |
$829.0 | 2023-09-20 | ||
| Enamine | EN300-1739484-0.25g |
1-[2-(2-methoxy-4-methylphenyl)ethyl]piperazine |
2106485-84-9 | 0.25g |
$867.0 | 2023-09-20 | ||
| Enamine | EN300-1739484-0.5g |
1-[2-(2-methoxy-4-methylphenyl)ethyl]piperazine |
2106485-84-9 | 0.5g |
$905.0 | 2023-09-20 | ||
| Enamine | EN300-1739484-1.0g |
1-[2-(2-methoxy-4-methylphenyl)ethyl]piperazine |
2106485-84-9 | 1g |
$943.0 | 2023-06-03 | ||
| Enamine | EN300-1739484-2.5g |
1-[2-(2-methoxy-4-methylphenyl)ethyl]piperazine |
2106485-84-9 | 2.5g |
$1848.0 | 2023-09-20 | ||
| Enamine | EN300-1739484-5.0g |
1-[2-(2-methoxy-4-methylphenyl)ethyl]piperazine |
2106485-84-9 | 5g |
$2732.0 | 2023-06-03 | ||
| Enamine | EN300-1739484-10.0g |
1-[2-(2-methoxy-4-methylphenyl)ethyl]piperazine |
2106485-84-9 | 10g |
$4052.0 | 2023-06-03 | ||
| Enamine | EN300-1739484-1g |
1-[2-(2-methoxy-4-methylphenyl)ethyl]piperazine |
2106485-84-9 | 1g |
$943.0 | 2023-09-20 | ||
| Enamine | EN300-1739484-5g |
1-[2-(2-methoxy-4-methylphenyl)ethyl]piperazine |
2106485-84-9 | 5g |
$2732.0 | 2023-09-20 |
1-2-(2-methoxy-4-methylphenyl)ethylpiperazine Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Additional information on 1-2-(2-methoxy-4-methylphenyl)ethylpiperazine
Introduction to 1-2-(2-methoxy-4-methylphenyl)ethylpiperazine (CAS No. 2106485-84-9) in Modern Chemical Research
The compound 1-2-(2-methoxy-4-methylphenyl)ethylpiperazine, identified by the CAS number 2106485-84-9, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its piperazine core and a substituted aromatic ethyl side chain, has garnered attention due to its structural versatility and potential biological activity. The presence of both methoxy and methyl groups on the phenyl ring introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery efforts.
In recent years, the exploration of piperazine derivatives has expanded dramatically, driven by their role as key pharmacophores in numerous therapeutic agents. The structural motif of 1-2-(2-methoxy-4-methylphenyl)ethylpiperazine aligns with this trend, offering a platform for modulating biological pathways with high precision. Specifically, the piperazine ring is known for its ability to interact with a variety of biological targets, including neurotransmitter receptors and enzymes, which has implications for treating neurological disorders, cardiovascular diseases, and other conditions.
One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel analogs with enhanced pharmacological profiles. For instance, modifications to the aromatic side chain have been shown to influence binding affinity and metabolic stability, critical factors in drug development. The methoxy group, in particular, has been implicated in enhancing solubility and bioavailability, while the methyl group contributes to selective interactions with biological targets.
The latest advancements in computational chemistry have further accelerated the study of 1-2-(2-methoxy-4-methylphenyl)ethylpiperazine. Molecular docking simulations and quantum mechanical calculations have provided insights into its binding mode with various receptors, such as serotonin receptors (5-HT) and dopamine receptors (DOP). These studies have not only elucidated the structural determinants of activity but also highlighted opportunities for optimization. For example, computational modeling has suggested that subtle changes in the ethyl side chain could improve receptor selectivity, reducing off-target effects.
Experimental validation of these hypotheses has been a cornerstone of recent research. In vitro assays have demonstrated that derivatives of 1-2-(2-methoxy-4-methylphenyl)ethylpiperazine exhibit promising activity against key therapeutic targets. Notably, some analogs have shown potent inhibition of enzymes involved in inflammation and pain signaling, positioning them as candidates for treating chronic inflammatory diseases. Additionally, preclinical studies have explored their potential in modulating neurotransmitter systems relevant to mood disorders and cognitive function.
The synthesis of 1-2-(2-methoxy-4-methylphenyl)ethylpiperazine itself presents an intriguing challenge due to its complex architecture. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework efficiently. These techniques not only improve yield but also allow for greater control over stereochemistry—a critical factor in determining biological activity. The development of scalable synthetic routes has been instrumental in enabling broader exploration of this compound class.
From a medicinal chemistry perspective, the significance of 1-2-(2-methoxy-4-methylphenyl)ethylpiperazine extends beyond its immediate applications. It serves as a model system for understanding how structural modifications can fine-tune biological activity across multiple targets. This principle is particularly relevant in the context of multitarget drug discovery, where compounds capable of modulating several pathways simultaneously offer therapeutic advantages over single-target agents.
The integration of machine learning and artificial intelligence into drug discovery workflows has also transformed the way researchers approach compounds like 1-2-(2-methoxy-4-methylphenyl)ethylpiperazine. Predictive models trained on large datasets have identified novel derivatives with enhanced properties before experimental synthesis even begins. This high-throughput virtual screening capability has significantly reduced the time and cost associated with hit identification and lead optimization.
Looking ahead, the future prospects for 1-2-(2-methoxy-4-methylphenyl)ethylpiperazine are bright. Continued investigation into its pharmacological profile will likely uncover new therapeutic applications or refine existing ones. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide. As computational tools become increasingly sophisticated and synthetic methodologies evolve, the potential for discovering breakthrough treatments based on this compound will only grow stronger.
2106485-84-9 (1-2-(2-methoxy-4-methylphenyl)ethylpiperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)